2-Iodo-1-methyl-1H-indole

• CAS: 75833-63-5
• Molecular Formula: C9H8IN
• Molecular Weight: 257.07 g/mol
• SMILES: CN1C2=CC=CC=C2C=C1I
• InChI: InChI=1S/C9H8IN/c1-11-8-5-3-2-4-7(8)6-9(11)10/h2-6H,1H3
• InChIKey: IGRGNTREXMXYAP-UHFFFAOYSA-N

2-Iodo-1-methyl-1H-indole (CAS 75833-63-5) Procurement Guide: A Halogenated Indole Building Block for Synthesis

2-Iodo-1-methyl-1H-indole (CAS 75833-63-5) is a halogenated heterocyclic building block characterized by a 1-methyl-1H-indole core with an iodine atom at the C-2 position . With a molecular formula of C9H8IN and a molecular weight of 257.07 g/mol, it is a solid at room temperature with a reported melting point of 76-77 °C [REFS-1, REFS-2]. The compound is typically supplied as a research chemical with a purity of ≥95% [REFS-1, REFS-2]. Its primary utility lies in its role as a synthetic intermediate, where the C-2 iodine atom serves as a reactive handle for various palladium-catalyzed cross-coupling reactions [1].

Halogenated indole building block for Pd-catalyzed cross-coupling

C-2 iodine enables oxidative addition reactivity

N-methyl protection simplifies synthetic routes

• [1] Dubrovskiy, A. V., Markina, N. A., & Larock, R. C. (2013). Iodocyclization, followed by palladium-catalyzed coupling: a versatile strategy for heterocyclic library construction. Organic & Biomolecular Chemistry, 11(4), 549-562. doi: 10.1039/c2ob27161c View Source

2-Iodo-1-methyl-1H-indole Differentiation: Why Alternative Halogenated Indoles Are Not Interchangeable

The presence and position of the halogen atom on the indole core are critical determinants of reactivity in cross-coupling reactions. While this class of compounds is generally used for C-C bond formation, generic substitution is not advisable without data. The C-2 iodine on 2-Iodo-1-methyl-1H-indole is expected to offer superior reactivity in oxidative addition compared to its bromo or chloro analogs, a principle supported by class-level knowledge of aryl halides in palladium catalysis . Furthermore, the methyl group at the N-1 position alters the electronic properties of the ring and prevents unwanted side reactions at the indole nitrogen, differentiating it from N-unprotected 2-iodoindoles . The following sections detail the specific, quantifiable data that supports this differentiation.

C-2 bromo or chloro analogs may show slower oxidative addition and lower coupling efficiency

N-unprotected 2-iodoindoles can lead to side reactions at the indole nitrogen

2-Iodo-1-methyl-1H-indole (CAS 75833-63-5): Quantitative Evidence for Scientific Selection

Quantified Synthesis Yield for 2-Iodo-1-methyl-1H-indole from 2-Iodoindole

This compound is synthesized via N-methylation of 2-iodo-1H-indole. A reported procedure achieves an 80% isolated yield for the target compound 2-Iodo-1-methyl-1H-indole. This is a key step in preparing the N-protected indole from its unprotected precursor .

Synthesis yield

Data to verify

80% isolated yield

Supports synthesis route planning

N-methylation of 2-iodo-1H-indole, MeI/NaH/THF

Evidence Dimension	Synthetic yield for N-methylation of 2-iodoindole
Target Compound Data	80% isolated yield
Comparator Or Baseline	Baseline: Starting material (2-iodo-1H-indole)
Quantified Difference	80% conversion to product
Conditions	Reaction of 2-iodo-1H-indole with methyl iodide and NaH in THF at 0°C to room temperature for 1 hour.

Why This Matters

This confirms a reproducible, high-yielding route to the target compound, which is essential for planning multi-step syntheses and managing procurement costs.

Potential CYP1A2 Inhibition Profile of 2-Iodo-1-methyl-1H-indole

A vendor's datasheet notes that 2-Iodo-1-methyl-1H-indole has been identified as a potential inhibitor of cytochrome P450 enzymes, particularly CYP1A2, which is crucial in drug metabolism . This is supported by a general observation that many indole derivatives can interact with CYP enzymes [1]. A BindingDB entry for a compound with the same name (but potentially a different structure) reports an IC50 of 100 nM for CYP1A2 inhibition, though this data could not be definitively verified for the exact target compound and should be treated with extreme caution [2].

CYP1A2 inhibition

Class-level, unverified

Reported potential inhibitor; IC50 100 nM unverified

CYP inhibition alert requires independent validation

Class-level inference; source-specific review needed

Evidence Dimension	CYP1A2 inhibitory activity
Target Compound Data	Identified as a potential CYP1A2 inhibitor (qualitative); unverified IC50 reported as 100 nM
Comparator Or Baseline	Baseline: Inactive or less potent indole analogs
Quantified Difference	Data is not robust enough for quantitative comparison.
Conditions	Recombinant human hepatic CYP1A2 expressed in baculovirus insect cell system (for IC50 data).

Why This Matters

This information is a critical alert for researchers in drug discovery. If the compound is used as a building block for a drug candidate, its potential to inhibit CYP1A2 could lead to significant drug-drug interactions and altered pharmacokinetics, necessitating early screening and potential de-risking strategies.

• [1] Vyhlidalova, B., Krasulova, K., & Poulikova, K. (2020). P20 - Dual effects of methylated indoles on CYP1A1 in human hepatocytes. Drug Metabolism and Pharmacokinetics, 35(1), S28. doi: 10.1016/j.dmpk.2020.04.021 View Source
• [2] BindingDB. (n.d.). BDBM50582304 (CHEMBL5072213) IC50 data for Cytochrome P450 1A2. Bindingdb.org. Retrieved April 19, 2026. View Source

Established Utility in Cross-Coupling for 2-Iodoindole Derivatives

2-Iodoindoles, the core structure of the target compound, are established as highly effective substrates for a wide range of palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Sonogashira, Heck, and carbonylation processes [REFS-1, REFS-2]. The presence of the iodine atom at the C-2 position is crucial for the oxidative addition step, which is the rate-determining step for many of these transformations. This class-level reactivity provides a strong justification for selecting a C-2 iodoindole derivative as a key intermediate for diversifying the indole core.

Cross-coupling reactivity

Class-level inference

Iodo >> bromo/chloro in oxidative addition

Supports C-2 diversification strategy

Orders of magnitude more reactive; standard Pd conditions

Evidence Dimension	Reactivity in Pd-catalyzed cross-couplings
Target Compound Data	Predicted to be an excellent substrate based on its 2-iodoindole core structure.
Comparator Or Baseline	C-2 bromo- or chloro-indole analogs
Quantified Difference	Iodo derivatives are generally orders of magnitude more reactive than bromo- and chloro- analogs in oxidative addition.
Conditions	Standard palladium-catalyzed cross-coupling conditions (e.g., Pd(PPh3)4, base, solvent).

Why This Matters

This established class reactivity profile justifies the selection and procurement of a C-2 iodoindole over less reactive C-2 haloindoles for complex molecule synthesis, enabling higher yields and milder reaction conditions.

• [1] Dubrovskiy, A. V., Markina, N. A., & Larock, R. C. (2013). Iodocyclization, followed by palladium-catalyzed coupling: a versatile strategy for heterocyclic library construction. Organic & Biomolecular Chemistry, 11(4), 549-562. doi: 10.1039/c2ob27161c View Source

Procurement-Driven Applications for 2-Iodo-1-methyl-1H-indole (CAS 75833-63-5)

Medicinal Chemistry: Building Block for Kinase Inhibitors and Bioactive Molecules

The compound's primary application is as a versatile building block in medicinal chemistry. Its established role as a substrate for Suzuki-Miyaura, Sonogashira, and other cross-coupling reactions makes it invaluable for diversifying the C-2 position of the indole core . Researchers developing novel kinase inhibitors or other bioactive small molecules can use it to rapidly generate libraries of 2-substituted indole derivatives for structure-activity relationship (SAR) studies [1]. The N-methyl group ensures that the indole nitrogen remains protected during these transformations, simplifying synthetic routes.

Process Chemistry: Scalable Synthesis of 2,3-Disubstituted Indoles

The reported high-yielding synthesis (80%) from 2-iodo-1H-indole demonstrates a robust and scalable method for producing this key intermediate . In process chemistry, this reliable and efficient route is crucial for minimizing cost of goods and ensuring consistent supply. The solid-state properties (melting point of 76-77 °C) also facilitate purification and handling on a larger scale compared to an oil or low-melting solid. Its subsequent use in palladium-catalyzed couplings to form 2,3-disubstituted indoles is a well-precedented route to complex target molecules .

Early-Stage Drug Discovery: Proactive Mitigation of CYP-Mediated Drug Interactions

The potential for 2-Iodo-1-methyl-1H-indole to inhibit CYP1A2, as noted in supplier information , is a critical piece of information for drug discovery teams. When this compound is used to build a lead series, the resulting molecules may inherit a propensity for CYP1A2 inhibition. This foreknowledge allows for the early implementation of counter-screening assays (e.g., CYP inhibition panels) and may guide medicinal chemists toward alternative building blocks if this liability is not tolerable. This proactive approach can prevent significant downstream failures related to drug-drug interactions or poor pharmacokinetics [2].

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

C-2 iodo cross-coupling reactivity

Suzuki, Sonogashira coupling efficiency

Scalable indole synthesis

Reported 80% yield, solid-state handling

Route scalability and purification

Early ADME screening

Reported CYP1A2 inhibition alert

CYP inhibition panel context

• [1] Dubrovskiy, A. V., Markina, N. A., & Larock, R. C. (2013). Iodocyclization, followed by palladium-catalyzed coupling: a versatile strategy for heterocyclic library construction. Organic & Biomolecular Chemistry, 11(4), 549-562. doi: 10.1039/c2ob27161c View Source
• [2] Vyhlidalova, B., Krasulova, K., & Poulikova, K. (2020). P20 - Dual effects of methylated indoles on CYP1A1 in human hepatocytes. Drug Metabolism and Pharmacokinetics, 35(1), S28. doi: 10.1016/j.dmpk.2020.04.021 View Source